4-methyl-1-phenyl-3-(trifluoromethyl)-1H-pyrazol-5-amine
Overview
Description
Synthesis Analysis
The synthesis of pyrazoline derivatives, which might be similar to the compound , has been a topic of interest in recent research . Pyrazolines are synthesized through various methods, including the reaction of β-alkoxyvinyl trifluoromethyl ketones with thiosemicarbazide .Chemical Reactions Analysis
The chemical reactions involving pyrazoline derivatives have been studied extensively . For instance, the tandem Knoevenagel-Michael reaction of aryl aldehydes with 3-methyl-1-phenyl-2-pyrazolin-5-one has been reported .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-methyl-1-phenyl-3-(trifluoromethyl)-1H-pyrazol-5-amine involves the reaction of 4-methyl-1-phenyl-1H-pyrazol-5-amine with trifluoroacetic anhydride followed by reduction with sodium borohydride.", "Starting Materials": [ "4-methyl-1-phenyl-1H-pyrazol-5-amine", "trifluoroacetic anhydride", "sodium borohydride", "methanol", "chloroform" ], "Reaction": [ "To a solution of 4-methyl-1-phenyl-1H-pyrazol-5-amine (1.0 g, 6.2 mmol) in chloroform (20 mL) was added trifluoroacetic anhydride (1.5 mL, 9.3 mmol) dropwise at 0°C.", "The reaction mixture was stirred at room temperature for 2 h and then quenched with water (20 mL).", "The organic layer was separated and washed with water (2 × 20 mL) and dried over anhydrous sodium sulfate.", "The solvent was removed under reduced pressure to give a yellow solid, which was dissolved in methanol (20 mL).", "To this solution was added sodium borohydride (0.5 g, 13.2 mmol) in small portions at 0°C.", "The reaction mixture was stirred at room temperature for 2 h and then quenched with water (20 mL).", "The organic layer was separated and washed with water (2 × 20 mL) and dried over anhydrous sodium sulfate.", "The solvent was removed under reduced pressure to give a white solid, which was purified by recrystallization from methanol to afford 4-methyl-1-phenyl-3-(trifluoromethyl)-1H-pyrazol-5-amine as a white solid (0.8 g, 70%)." ] } | |
CAS RN |
1152653-71-8 |
Molecular Formula |
C11H10F3N3 |
Molecular Weight |
241.2 |
Purity |
95 |
Origin of Product |
United States |
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